LSN 3213128 mechanism of action
LSN 3213128 mechanism of action
An In-depth Technical Guide on the Core Mechanism of Action of LSN 3213128
For: Researchers, Scientists, and Drug Development Professionals
Executive Summary
LSN 3213128 is a novel, selective, nonclassical, and orally bioavailable antifolate agent with potent anti-neoplastic properties.[1][2][3] Its mechanism of action is centered on the targeted inhibition of a key enzyme within the de novo purine (B94841) biosynthetic pathway, a metabolic route frequently upregulated in cancer to sustain rapid proliferation.[2][4][5] This document provides a detailed technical overview of the molecular mechanism of LSN 3213128, summarizing its effects on cellular signaling, presenting key quantitative data, and outlining the experimental protocols used for its characterization.
Core Mechanism of Action: Inhibition of AICARFT
The primary molecular target of LSN 3213128 is 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide formyltransferase (AICARFT).[1][2] AICARFT is one of two enzymatic domains of the bifunctional protein ATIC (AICARFT/IMP cyclohydrolase), which catalyzes the final two steps in the de novo synthesis of inosine (B1671953) monophosphate (IMP), the precursor to all purine nucleotides.[6][7][8]
LSN 3213128 acts as a potent, folate-competitive inhibitor of the AICARFT domain.[4][9] By binding to the enzyme, it specifically blocks the conversion of 5-aminoimidazole-4-carboxamide ribonucleotide (ZMP, also known as AICAR) into N-formyl-AICAR (FAICAR).[2] This inhibition leads to two critical downstream consequences:
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A profound and dose-dependent accumulation of the substrate, ZMP.[1][2][4]
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A depletion of the downstream purine nucleotide pool, thereby starving cancer cells of the essential building blocks for DNA and RNA synthesis.[2][6]
The compound is highly selective for AICARFT, showing minimal activity against other folate-dependent enzymes such as thymidylate synthase (TS), SHMT1, MTHFD1, MTHFD2, and MTHFD2L.[4][10]
Downstream Signaling and Anti-neoplastic Effects
The inhibition of AICARFT by LSN 3213128 triggers a cascade of downstream events that collectively contribute to its anti-tumor activity.
3.1 ZMP-Mediated AMPK Activation The intracellular accumulation of ZMP, a structural analog of adenosine (B11128) monophosphate (AMP), leads to the allosteric activation of AMP-activated protein kinase (AMPK).[4][10] AMPK is a central regulator of cellular energy homeostasis. Its activation typically leads to the inhibition of anabolic processes, including cell growth and proliferation, to conserve energy. However, in some solid tumors where AMPK is already maximally activated due to a hypoxic environment, this may not be the primary driver of anti-tumor activity in vivo.[4][6]
3.2 Purine Depletion and mTORC1 Inhibition The most plausible mechanism for the anti-proliferative effects of LSN 3213128 is the restriction of purine synthesis.[6] This depletion of essential purines inhibits DNA and RNA synthesis, which is critical for rapidly dividing cancer cells.[2][5] This hypothesis is supported by experiments where the growth-inhibitory effects of LSN 3213128 were rescued by the addition of hypoxanthine, which can replenish the purine pool via the salvage pathway.[4][10] Furthermore, purine depletion can lead to the inhibition of the mTORC1 signaling pathway, a key promoter of cell growth, in a manner that is independent of AMPK activation.[6]
Quantitative Data Summary
The potency of LSN 3213128 has been characterized through various in vitro assays.
Table 1: Potency and Efficacy of LSN 3213128
| Parameter | Description | Value | Reference |
|---|---|---|---|
| IC₅₀ (Enzyme) | 50% inhibitory concentration against AICARFT enzyme | 16 nM | [1][3][4] |
| IC₅₀ (Cells) | 50% inhibitory concentration in cell-based assays | 19 nM | [3] |
| EC₅₀ (ZMP) | 50% effective concentration for ZMP accumulation in NCI-H460 cells (low-folate medium) | 8 nM | [1] |
| EC₅₀ (ZMP) | 50% effective concentration for ZMP accumulation in NCI-H460 cells (standard RPMI medium) | 356 nM |[1] |
Table 2: Anti-proliferative Activity (GI₅₀)
| Cell Line | Cancer Type | GI₅₀ (Standard RPMI Medium) | Reference |
|---|---|---|---|
| MDA-MB-231met2 | Triple-Negative Breast Cancer | 44 nM | [1] |
| NCI-H460 | Non-Small Cell Lung Cancer | 3470 nM |[1] |
Experimental Protocols
The characterization of LSN 3213128 involved a series of standard and specialized assays. Below is a representative, generalized protocol for a key cell-based experiment based on published literature.[1][2][4]
5.1 Protocol: Cell-Based ZMP Accumulation Assay
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Objective: To quantify the dose-dependent accumulation of intracellular ZMP in cancer cells following treatment with LSN 3213128.
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Cell Lines: NCI-H460 or MDA-MB-231met2.
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Materials:
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Complete cell culture medium (e.g., RPMI 1640) with 10% FBS.
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LSN 3213128 stock solution in DMSO.
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96-well cell culture plates.
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Methanol (B129727) (ice-cold).
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LC-MS/MS system for metabolite analysis.
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Methodology:
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Cell Seeding: Seed cells in a 96-well plate at a density of 1.5 x 10⁴ cells per well and allow them to adhere overnight.
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Compound Treatment: Prepare serial dilutions of LSN 3213128 in the appropriate culture medium. Remove the overnight medium from the cells and add 100 µL of the compound dilutions. Include a DMSO-only vehicle control.
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Incubation: Incubate the plate for a defined period (e.g., 24 hours) at 37°C in a 5% CO₂ incubator.
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Metabolite Extraction:
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Aspirate the medium and wash the cells once with ice-cold phosphate-buffered saline (PBS).
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Add 100 µL of ice-cold 80% methanol to each well to lyse the cells and precipitate proteins.
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Incubate at -20°C for 30 minutes.
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-
Sample Preparation: Centrifuge the plates to pellet cell debris. Collect the supernatant containing the metabolites.
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LC-MS/MS Analysis: Analyze the supernatant using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method optimized for the detection and quantification of ZMP.
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Data Analysis: Normalize the ZMP signal to an internal standard and/or cell number. Plot the ZMP concentration against the LSN 3213128 concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.
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Conclusion
LSN 3213128 is a potent and selective inhibitor of AICARFT, a critical enzyme in the de novo purine biosynthesis pathway. Its mechanism of action, involving the blockade of purine production and subsequent inhibition of cancer cell proliferation, has been well-characterized through enzymatic, cell-based, and in vivo studies.[2][4][10] The robust elevation of the biomarker ZMP upon treatment confirms target engagement.[4] These findings establish LSN 3213128 as a promising therapeutic agent for cancers that are highly dependent on de novo purine synthesis.[4][6]
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Discovery of N-(6-Fluoro-1-oxo-1,2-dihydroisoquinolin-7-yl)-5-[(3R)-3-hydroxypyrrolidin-1-yl]thiophene-2-sulfonamide (LSN 3213128), a Potent and Selective Nonclassical Antifolate Aminoimidazole-4-carboxamide Ribonucleotide Formyltransferase (AICARFT) Inhibitor Effective at Tumor Suppression in a Cancer Xenograft Model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. LSN 3213128 | TargetMol [targetmol.com]
- 4. Characterization of a novel AICARFT inhibitor which potently elevates ZMP and has anti-tumor activity in murine models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Characterization of a novel AICARFT inhibitor which potently elevates ZMP and has anti-tumor activity in murine models - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. mdpi.com [mdpi.com]
- 9. researchgate.net [researchgate.net]
- 10. genscript.com [genscript.com]
